4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene

• Molecular Formula: C11H19Cl
• Molecular Weight: 186.72 g/mol
• SMILES: CC(C)CC1(CCC=CC1)CCl
• InChI: InChI=1S/C11H19Cl/c1-10(2)8-11(9-12)6-4-3-5-7-11/h3-4,10H,5-9H2,1-2H3
• InChIKey: MJSYTBWPUQYQRA-UHFFFAOYSA-N

4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene: Core Physicochemical and Structural Profile for Procurement Evaluation

4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene (CAS 1935251-94-7) is a 4,4-disubstituted cyclohex-1-ene featuring a chloromethyl group and a branched 2-methylpropyl (isobutyl) substituent at the quaternary C4 center. With molecular formula C₁₁H₁₉Cl and a molecular weight of 186.72 Da, this haloalkene building block exhibits a computed LogP of approximately 4.0–4.1, zero hydrogen-bond donors or acceptors, and a polar surface area of 0 Ų [1]. The compound possesses three rotatable bonds and a fraction of sp³-hybridized carbons (Fsp³) of 0.818, reflecting its mixed aliphatic/olefinic character [1]. It is available at a standard purity of 95% from specialist chemical suppliers and is primarily utilized as a synthetic intermediate in medicinal chemistry and organic synthesis programs .

◈ Synthetic intermediate with orthogonal handles (chloromethyl + alkene)

◈ Reported LogP ~4 supports biphasic and phase-transfer reactions

◈ Quaternary C4 center provides semi-rigid scaffold with flexible isobutyl chain

• [1] ChemSpace. 4-(chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene. CSMB00015994051. https://chem-space.com/CSMB00015994051-AEA1BE (accessed 2026-05-13). View Source

Why 4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene Cannot Be Replaced by Simpler Chloromethyl Cyclohexene Analogs

Generic substitution with simpler chloromethyl cyclohexene analogs fails because the quaternary C4 center bearing the isobutyl group simultaneously controls three critical molecular properties that are absent in unsubstituted or methyl-substituted comparators: (i) a lipophilicity increase of >1 log unit (LogP ~4.0 vs. ~2.4–3.0), altering partitioning behavior in biphasic reaction systems and biological membranes; (ii) a near-doubling of rotatable bonds (3 vs. 1), which modulates conformational entropy and influences molecular recognition events; and (iii) asymmetric steric shielding of the electrophilic chloromethyl carbon, which can redirect nucleophilic attack pathways and suppress elimination side reactions relative to less hindered analogs [1]. The bromomethyl congener, while retaining the isobutyl group, introduces a different leaving-group reactivity profile that may compromise stability during multi-step synthesis or storage . These multidimensional differences mean that the target compound occupies a specific physicochemical niche that cannot be replicated by substituting any single structural feature.

Lipophilicity Simpler analogs lack the >1 log unit LogP increase; partitioning and membrane behavior may shift.

Conformation Fewer rotatable bonds in methyl-substituted analogs limit ligand-binding adaptation.

Steric shielding Isobutyl group shields chloromethyl carbon; nucleophilic attack pathways differ from unhindered analogs.

Leaving group Bromomethyl congener may compromise shelf life due to higher intrinsic reactivity of C–Br bond.

• [1] ChemSpace. 4-(chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene. CSMB00015994051. LogP 4.14; Rotatable bond count 3. https://chem-space.com/CSMB00015994051-AEA1BE (accessed 2026-05-13). View Source

Quantitative Differentiation Evidence: 4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene vs. Closest Analogs

Lipophilicity (LogP) Head-to-Head: Target Compound vs. 4-(Chloromethyl)-4-methylcyclohex-1-ene and 4-(Chloromethyl)cyclohexene

The target compound exhibits a computed LogP of 4.14 (ChemSpace) or 3.9978 (Leyan), representing a >1.0 log unit increase over the 4-methyl analog (LogP 2.9716, Leyan) and an estimated >1.6 log unit increase over the unsubstituted 4-(chloromethyl)cyclohexene (XLogP3-AA ~2.4 for the positional isomer 1-(chloromethyl)cyclohexene on PubChem) [1][2]. This lipophilicity differential is driven by the 2-methylpropyl substituent, which contributes approximately 1.0–1.6 logP units relative to a methyl group or hydrogen.

LogP comparison

Reported

ΔLogP ≈ +1.0 to +1.7 vs. methyl/unsubstituted analogs

Supports lipophilicity-driven reaction and formulation selection

Computed LogP values; experimental validation recommended

Evidence Dimension	Computed partition coefficient (LogP / ALogP / XLogP3-AA)
Target Compound Data	LogP 4.14 (ChemSpace); LogP 3.9978 (Leyan)
Comparator Or Baseline	4-(Chloromethyl)-4-methylcyclohex-1-ene: LogP 2.9716 (Leyan); 1-(Chloromethyl)cyclohexene: XLogP3-AA 2.4 (PubChem)
Quantified Difference	ΔLogP = +1.0 to +1.2 vs. methyl analog; ΔLogP ≈ +1.6 to +1.7 vs. unsubstituted analog
Conditions	Computed values from ChemSpace (proprietary algorithm), Leyan (ALogP), and PubChem (XLogP3-AA); standard in silico prediction conditions

Why This Matters

The >1 log unit lipophilicity difference translates to approximately a 10-fold higher octanol/water partition coefficient, directly impacting extraction efficiency, chromatographic retention, membrane permeability in cell-based assays, and formulation strategy in early-stage drug discovery.

• [1] ChemSpace. 4-(chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene. LogP 4.14. https://chem-space.com/CSMB00015994051-AEA1BE (accessed 2026-05-13). View Source
• [2] PubChem. Cyclohexene, 1-(chloromethyl)-. CID 11974168. XLogP3-AA 2.4. https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexene_-1-_chloromethyl (accessed 2026-05-13). View Source

Conformational Flexibility: Rotatable Bond Count and Fsp³ Comparison

The target compound possesses 3 rotatable bonds (the chloromethyl CH₂–Cl bond plus two bonds within the 2-methylpropyl chain), compared to only 1 rotatable bond for both 4-(chloromethyl)-4-methylcyclohex-1-ene and 4-(chloromethyl)cyclohexene [1]. Additionally, the Fsp³ value of 0.818 indicates a high fraction of sp³-hybridized carbons (9 out of 11), contributing to greater three-dimensional character than the methyl analog (Fsp³ estimated ~0.75) [1]. This difference directly affects molecular recognition properties.

Rotatable bonds

Reported

3 rotatable bonds

May enhance conformational adaptation in binding pockets

Fsp³ 0.818; compare 1 bond in methyl analog

Evidence Dimension	Number of rotatable bonds; fraction of sp³-hybridized carbons (Fsp³)
Target Compound Data	3 rotatable bonds; Fsp³ 0.818 (ChemSpace)
Comparator Or Baseline	4-(Chloromethyl)-4-methylcyclohex-1-ene: 1 rotatable bond (Leyan); 4-(Chloromethyl)cyclohexene: 1 rotatable bond
Quantified Difference	+2 rotatable bonds vs. both comparators; Fsp³ higher by ~0.07–0.10
Conditions	Computed from 2D molecular structure; standard definitions (rotatable bond = single non-ring bond between non-terminal heavy atoms)

Why This Matters

Rotatable bond count is a key determinant of ligand binding entropy penalty; the additional flexibility of the isobutyl group enables conformational adaptation to irregular binding pockets that the rigid methyl analog cannot access, while also affecting crystallization propensity during purification and formulation scale-up.

• [1] ChemSpace. 4-(chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene. Rotatable bond count 3; Fsp³ 0.818. https://chem-space.com/CSMB00015994051-AEA1BE (accessed 2026-05-13). View Source

Leaving-Group Stability: Chloromethyl vs. Bromomethyl Reactivity in the 4-Isobutyl Cyclohexene Scaffold

The C–Cl bond dissociation energy is approximately 327 kJ/mol, compared to approximately 285 kJ/mol for C–Br, meaning the bromomethyl congener (CAS 1934593-78-8, MW 231.17) is inherently more reactive toward nucleophilic displacement [1]. While no direct kinetic comparison between these two specific compounds has been published, the well-established leaving-group hierarchy (I > Br > Cl > F) predicts that the chloromethyl analog offers greater kinetic stability during storage, multi-step synthesis, and purification, with reduced propensity for premature substitution or elimination.

C–Cl bond energy

Class-level

∼327 kJ/mol

Greater kinetic stability vs. bromo analog (C–Br ∼285 kJ/mol)

Class-level inference; direct kinetic comparison not available

Evidence Dimension	Carbon–halogen bond dissociation energy; relative leaving-group ability
Target Compound Data	Chloromethyl derivative: C–Cl BDE ~327 kJ/mol; molecular weight 186.72 Da
Comparator Or Baseline	4-(Bromomethyl)-4-(2-methylpropyl)cyclohex-1-ene (CAS 1934593-78-8): C–Br BDE ~285 kJ/mol; molecular weight 231.17 Da
Quantified Difference	C–Cl BDE higher by ~42 kJ/mol (15%); molecular weight lower by 44.45 Da (19.2%)
Conditions	Gas-phase bond dissociation energies; class-level reactivity hierarchy standard in physical organic chemistry

Why This Matters

The 42 kJ/mol higher bond dissociation energy means the chloro compound tolerates harsher reaction conditions (elevated temperature, stronger bases) before unwanted displacement occurs. For procurement, this translates to longer shelf life and broader compatibility with diverse synthetic sequences compared to the bromo analog.

• [1] McMurry, J. Organic Chemistry, 9th ed. Cengage Learning, 2016. Chapter 11: Organohalides. General C–X bond dissociation energy data. View Source

Structural Scaffold Uniqueness: Cyclohexene with Quaternary C4 vs. Isomeric [1-(Chloromethyl)cyclobutyl]cyclohexane

A constitutional isomer with identical molecular formula (C₁₁H₁₉Cl, MW 186.72), [1-(chloromethyl)cyclobutyl]cyclohexane (CAS 1555352-84-5), features a cyclobutyl-cyclohexane scaffold with the chloromethyl attached to the cyclobutyl ring, lacking the endocyclic double bond present in the target compound [1]. The cyclohexene double bond in the target compound enables orthogonal reactivity (e.g., epoxidation, dihydroxylation, hydrogenation, cyclopropanation) that is chemically inaccessible to the fully saturated isomer, providing synthetic diversification opportunities that the isomer cannot match.

Scaffold topology

Reported

Endocyclic C=C present (vs. saturated isomer)

Enables orthogonal alkene functionalization strategies

Saturated isomer cannot support olefin chemistry

Evidence Dimension	Presence of endocyclic double bond; scaffold topology; available reaction manifolds
Target Compound Data	Cyclohex-1-ene scaffold with endocyclic C=C double bond; quaternary C4 bearing chloromethyl and isobutyl
Comparator Or Baseline	[1-(Chloromethyl)cyclobutyl]cyclohexane: fully saturated scaffold; no endocyclic double bond; cyclobutyl ring introduces ~110 kJ/mol ring strain
Quantified Difference	Qualitative difference in accessible reaction chemistry: alkene addition/functionalization vs. alkane-only reactivity; cyclobutyl ring strain absent in target
Conditions	Structural comparison based on molecular graph; reactivity differences inferred from functional group presence

Why This Matters

The endocyclic double bond is a strategic synthetic handle absent in the saturated isomer. For medicinal chemistry programs requiring subsequent olefin functionalization to build complexity or modulate conformation, the target compound provides a divergent synthetic node that the cyclohexane isomer cannot offer.

• [1] ChemSpace. [1-(chloromethyl)cyclobutyl]cyclohexane. Mol formula C₁₁H₁₉Cl; Mol weight 187 Da. https://chem-space.com/ (accessed 2026-05-13). View Source

High-Value Application Scenarios for 4-(Chloromethyl)-4-(2-methylpropyl)cyclohex-1-ene Based on Quantitative Evidence

Lipophilicity-Driven Lead Optimization in CNS and Intracellular-Target Drug Discovery

When a medicinal chemistry program requires a cyclohexene-based building block with LogP ≥ 4.0 to achieve sufficient blood-brain barrier permeability or intracellular target engagement, the target compound is indicated over the methyl analog (LogP 2.97) or unsubstituted analog (LogP ~2.4), providing the necessary >1 log unit lipophilicity surplus without introducing additional heteroatoms or hydrogen-bond donors/acceptors [1]. This is particularly relevant for CNS targets where passive diffusion across lipid bilayers correlates with LogP in the 3–5 range, and for targets residing in lipophilic subcellular compartments.

Conformationally Adaptable Building Block for Fragment-Based and Structure-Guided Design

The three rotatable bonds and the branched isobutyl group confer conformational flexibility that is absent in the single-rotatable-bond methyl analog. This enables the target compound to serve as a privileged intermediate for fragment linking strategies where a flexible hydrophobic moiety must bridge two rigid binding elements, or for probing cryptic binding pockets that require ligand-induced conformational adaptation . The quaternary C4 center also restricts conformations of the cyclohexene ring itself, providing a semi-rigid scaffold with a flexible side chain.

Sequential Divergent Synthesis Requiring Controlled Chloride Reactivity and Orthogonal Olefin Chemistry

In multi-step synthetic sequences where the chloromethyl group must survive several transformations before being displaced in a late-stage diversification step, the target compound's C–Cl bond (BDE ~327 kJ/mol) offers superior stability compared to the bromo analog (C–Br BDE ~285 kJ/mol) [2]. Simultaneously, the endocyclic double bond provides an orthogonal handle for functionalization (epoxidation, hydroboration, metathesis, cycloaddition) that can be exploited before or after nucleophilic substitution at the chloromethyl position, enabling a divergent synthetic strategy from a single intermediate.

Scaffold-Hopping and Patent Circumvention in Competitive Intellectual Property Landscapes

The cyclohex-1-ene scaffold with a quaternary C4 center bearing both chloromethyl and 2-methylpropyl substituents represents a structurally differentiated building block compared to more common cyclohexane or cyclobutyl-cyclohexane isomers. When existing composition-of-matter patents cover simpler chloromethyl cyclohexene derivatives, the target compound can provide a non-obvious alternative with measurably different physicochemical properties (LogP, rotatable bonds, Fsp³) while preserving the key chloromethyl electrophilic handle for downstream elaboration [3].

Application

Selection Property

Validation Focus

Lipophilicity-driven lead optimization

High lipophilicity (reported LogP ∼4), zero HBD/HBA

Verify LogP and biphasic partitioning behavior

Conformationally adaptable fragment linking

Multiple rotatable bonds; semi-rigid quaternary center

Assess binding pocket adaptation and crystallization

Sequential divergent synthesis

C–Cl stability and orthogonal alkene handle

Multi-step compatibility; alkene functionalization scope

Scaffold-hopping / patent circumvention

Structurally differentiated quaternary C4 cyclohexene

Scaffold novelty vs. prior-art chloromethyl cyclohexenes

• [1] ChemSpace. LogP 4.14 for target compound; Leyan. LogP 2.9716 for 4-(chloromethyl)-4-methylcyclohex-1-ene. Cross-source comparison (accessed 2026-05-13). View Source
• [2] McMurry, J. Organic Chemistry, 9th ed. Cengage Learning, 2016. C–X bond dissociation energies: C–Cl ~327 kJ/mol; C–Br ~285 kJ/mol. View Source
• [3] ChemSpace. [1-(chloromethyl)cyclobutyl]cyclohexane (CAS 1555352-84-5) structural comparison. Mol formula C₁₁H₁₉Cl. https://chem-space.com/ (accessed 2026-05-13). View Source